Erysimoside

Description

Erysimoside is a cardenolide glycoside, a type of steroid saponin, found in plants such as Erysimum cuspidatum and Erysimum pulchellum . It is composed of strophanthidin with a beta-D-glucopyranosyl-(1->4)-2,6-dideoxy-beta-D-ribo-hexopyranosyl moiety attached at the 3 position . Cardenolide glycosides, including erysimoside, have been utilized in both traditional and modern medicine for treating heart disease and other conditions .

Erysimum species, like Erysimum cheiranthoides (also known as treacle-mustard, wormseed wallflower, or wormseed mustard), produce defensive chemicals such as glucosinolates and cardiac glycosides . Cardiac glycosides, including erysimoside, deter insect herbivory by disrupting ion channel function in muscle cells, acting as a toxic defense against generalist and specialist insect herbivores . Erysimum cheiranthoides was used historically to treat intestinal worms, which gave rise to the name "wormseed wallflower" .

Strophanthus sarmentosus is another plant with similar bioactive properties, as it is used to treat joint pain, rheumatoid arthritis, wound infections, head lice, diarrhea, and snake bites . Extracts from Strophanthus sarmentosus have demonstrated anti-inflammatory, antibacterial, and antioxidant activity . These extracts exhibit high phenolic and flavonoid content and have shown promise in radical scavenging and lipid peroxidation inhibition assays .

• CAS No.: 7082-34-0
• Product Name: Erysimoside
• Molecular Formula: C35H52O14
• Molecular Weight: 696.8 g/mol
• IUPAC Name: (3S,5S,8R,9S,10S,13R,14S,17R)-5,14-dihydroxy-3-[(2R,4S,5S,6R)-4-hydroxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
• Standard InChI: InChI=1S/C35H52O14/c1-17-30(49-31-29(42)28(41)27(40)24(14-36)48-31)23(38)12-26(46-17)47-19-3-8-33(16-37)21-4-7-32(2)20(18-11-25(39)45-15-18)6-10-35(32,44)22(21)5-9-34(33,43)13-19/h11,16-17,19-24,26-31,36,38,40-44H,3-10,12-15H2,1-2H3/t17-,19+,20-,21+,22-,23+,24-,26+,27-,28+,29-,30-,31+,32-,33+,34+,35+/m1/s1
• Standard InChIKey: KQBVSIZPUWODNU-VRQSBXMXSA-N
• SMILES: CC1C(C(CC(O1)OC2CCC3(C4CCC5(C(CCC5(C4CCC3(C2)O)O)C6=CC(=O)OC6)C)C=O)O)OC7C(C(C(C(O7)CO)O)O)O
• Canonical SMILES: CC1C(C(CC(O1)OC2CCC3(C4CCC5(C(CCC5(C4CCC3(C2)O)O)C6=CC(=O)OC6)C)C=O)O)OC7C(C(C(C(O7)CO)O)O)O
• Purity: 97 % (TLC, mass-spectrometry).
• Synonyms: Card-20(22)-enolide,3-((2,6-dideoxy-4-O-beta-D-glucopyranosyl-beta-D-ribo-hexopyranosyl) oxy)-5,14-dihydroxy-19-oxo-, (3-beta,5-beta)-
• Reference: - Kowalewski et al., Helv. Chim. Acta (1960). 43:957:1280 - Beer et al., /The thermodynamic essence of the reversible inactivation of Na+/K+-transporting ATPase by various digitalis derivatives is relaxation of enzyme conformational energy./ Biochim. Biophys. Acta (1988). 937:335-346
• PubChem Compound: 12308885
• Last Modified: Feb 18 2024